Cas no 141426-20-2 (1,2-Benzisothiazol-3(2H)-one, 2-heptyl-)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-heptyl-
• CAS No: 141426-20-2
• MF: C₁₄H₁₉NOS
• MW: 249.371762514114
• CID: 1307032
• PubChem ID: 71343736
• Update Time: 2025-04-20

1,2-Benzisothiazol-3(2H)-one, 2-heptyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-heptyl-
• 2-heptyl-1,2-benzothiazol-3-one
• SCHEMBL24327898
• 2-Heptyl-1,2-benzothiazol-3(2H)-one
• 141426-20-2
• 2-Heptyl-1,2-benzisothiazol-3(2H)-one
• DTXSID70770288

• Inchi： 1S/C14H19NOS/c1-2-3-4-5-8-11-15-14(16)12-9-6-7-10-13(12)17-15/h6-7,9-10H,2-5,8,11H2,1H3
• InChI Key： XWBDZKLLCPVLCM-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(N1CCCCCCC)=O

Computed Properties

• Exact Mass: 249.11887
• Monoisotopic Mass: 249.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31